2-{[(2-Phenoxyethyl)amino]sulfonyl}benzenaminium chloride

• IUPAC Name: [2-(2-phenoxyethylsulfamoyl)phenyl]azanium;chloride
• InChI: InChI=1S/C14H16N2O3S.ClH/c15-13-8-4-5-9-14(13)20(17,18)16-10-11-19-12-6-2-1-3-7-12;/h1-9,16H,10-11,15H2;1H
• InChI Key: XDOWDVKDBADMIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCNS(=O)(=O)C2=CC=CC=C2[NH3+].[Cl-]
• Molecular Formula: C14H17ClN2O3S
• Molecular Weight: 328.8 g/mol

Description

2-{[(2-Phenoxyethyl)amino]sulfonyl}benzenaminium chloride, also known as 2-PASB, is an organic compound with a wide range of applications in the field of scientific research and laboratory experiments. It is a white crystalline solid that is soluble in water and is used in various biochemical and physiological studies. 2-PASB is a versatile compound that can be used for a variety of purposes such as enzyme inhibition, protein purification, and drug development.

Scientific Research Applications

Palladium-catalyzed Sulfonylation

Palladium-catalyzed direct sulfonylation of 2-aryloxypyridines has been developed, utilizing sulfonyl chlorides as sulfonylation reagents. This method is applicable for both electron-rich and electron-deficient substrates, leading to the synthesis of ortho-sulfonylated phenols by removing the pyridyl group from the sulfonylation product (Xu et al., 2015).

Novel Nanofiltration Membranes

Research has led to the creation of novel sulfonated thin-film composite nanofiltration membranes, aimed at treating dye solutions. These membranes exhibit increased water flux due to improved surface hydrophilicity, achieved by incorporating sulfonated aromatic diamine monomers, without compromising dye rejection rates (Liu et al., 2012).

Carbonic Anhydrase Inhibitors

Sulfonamide derivatives have been investigated as carbonic anhydrase inhibitors, showcasing potential as topical intraocular pressure-lowering agents for glaucoma treatment. These compounds display significant inhibitory activity against various isozymes of carbonic anhydrase (Scozzafava et al., 2000).

DNA Binding and Cleavage

Copper(II) complexes derived from sulfonamides have been shown to cleave double-strand DNA plasmid effectively in the presence of ascorbate and H2O2. These findings highlight the potential of sulfonamide-based complexes in therapeutic applications, such as anticancer treatments (Macías et al., 2005).

Synthesis of Functional Aromatic Multisulfonyl Chlorides

The synthesis of functional aromatic multisulfonyl chlorides and their masked precursors has been elaborated, providing essential building blocks for developing dendritic and complex organic molecules. This research opens pathways for novel synthetic strategies in organic chemistry (Percec et al., 2001).

Fluorescent Probes for Metal Detection

A study synthesized fluorescent di-dansyl substituted ethoxy compounds as selective sensors for detecting toxic metals like antimony and thallium. This work contributes to the development of sensitive and selective methods for environmental monitoring and public health (Qureshi et al., 2019).